![molecular formula C14H14BrN3S B7588750 3-[(5-Bromothiophen-2-yl)methyl-(pyridin-3-ylmethyl)amino]propanenitrile](/img/structure/B7588750.png)
3-[(5-Bromothiophen-2-yl)methyl-(pyridin-3-ylmethyl)amino]propanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(5-Bromothiophen-2-yl)methyl-(pyridin-3-ylmethyl)amino]propanenitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound is a member of the class of nitriles and is commonly referred to as BTP3.
Mechanism of Action
BTP3 exerts its inhibitory effects on kinases through a mechanism that involves binding to the ATP-binding site of the kinase. This binding prevents the kinase from phosphorylating its substrates, thereby inhibiting its activity.
Biochemical and Physiological Effects:
BTP3 has been shown to have significant effects on several biochemical and physiological processes. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the proliferation of immune cells in autoimmune disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of BTP3 is its selectivity for certain kinases, which allows for more targeted inhibition of specific disease pathways. However, its limitations include its relatively low potency and its potential for off-target effects.
Future Directions
Future research on BTP3 could focus on improving its potency and selectivity, as well as exploring its potential applications in the treatment of other diseases. Additionally, further studies could investigate the potential for combination therapy with other kinase inhibitors to enhance its therapeutic effects.
Synthesis Methods
The synthesis of BTP3 involves a multi-step process that begins with the reaction of 5-bromothiophene-2-carbaldehyde with pyridine-3-carboxaldehyde in the presence of a base. The resulting intermediate is then reacted with 3-aminopropanenitrile to yield the final product.
Scientific Research Applications
BTP3 has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have significant inhibitory activity against several kinases, including JAK2, FLT3, and Aurora A. Inhibition of these kinases has been linked to the treatment of various diseases, including cancer and autoimmune disorders.
properties
IUPAC Name |
3-[(5-bromothiophen-2-yl)methyl-(pyridin-3-ylmethyl)amino]propanenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrN3S/c15-14-5-4-13(19-14)11-18(8-2-6-16)10-12-3-1-7-17-9-12/h1,3-5,7,9H,2,8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHEBZSLSQQYPGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CN(CCC#N)CC2=CC=C(S2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.